2-(3,4-dimethylphenoxy)-N-(8-methylquinolin-5-yl)acetamide

Specification

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(8-methylquinolin-5-yl)acetamide
• Standard InChI: InChI=1S/C20H20N2O2/c1-13-6-8-16(11-15(13)3)24-12-19(23)22-18-9-7-14(2)20-17(18)5-4-10-21-20/h4-11H,12H2,1-3H3,(H,22,23)
• Standard InChI Key: BVLMQKNLBVVLTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=C3C=CC=NC3=C(C=C2)C)C

Introduction

2-(3,4-dimethylphenoxy)-N-(8-methylquinolin-5-yl)acetamide is a synthetic organic compound classified as an acetamide. It features a phenoxy group substituted with dimethyl groups and an 8-methylquinoline moiety. This compound is of significant interest in various scientific fields due to its potential biological activities and chemical properties, making it a candidate for research in medicinal chemistry and related disciplines.

Synthesis

The synthesis of 2-(3,4-dimethylphenoxy)-N-(8-methylquinolin-5-yl)acetamide generally involves three main steps. Industrial production methods may optimize these synthetic routes to enhance yield and purity, utilizing catalysts and advanced purification techniques such as chromatography.

Biological Activities and Potential Applications

2-(3,4-dimethylphenoxy)-N-(8-methylquinolin-5-yl)acetamide has shown promising biological activities, making it a candidate for various medical applications. Studies on the interactions of this compound have revealed its potential as a therapeutic agent in several medical fields.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-(3,4-dimethylphenoxy)-N-(8-methylquinolin-5-yl)acetamide. Here is a comparison highlighting its uniqueness:

Compound Name	Structural Features	Unique Aspects
N-(8-methylquinolin-5-yl)acetamide	Lacks the phenoxy group	Focuses on quinoline's methyl substitution
2-(3,4-dimethylphenoxy)acetamide	Lacks the quinoline moiety	Emphasizes dimethyl substitution on phenoxy
2-amino-N-(quinolin-8-yl)acetamide	Contains an amino group instead of phenoxy	Different functional group impacts biological activity
2-(4-chloroquinolin-8-yloxy)acetic acid	Contains a chloro substituent on quinoline	Different halogen substitution affects reactivity

The uniqueness of 2-(3,4-dimethylphenoxy)-N-(8-methylquinolin-5-yl)acetamide lies in its specific combination of functional groups, which may confer distinct chemical and biological properties compared to these similar compounds.